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Compound of Interest

Compound Name: Perylene Red

Cat. No.: B1679657 Get Quote

An In-depth Technical Guide to Perylene Red
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, synthesis, and potential biological applications of Perylene Red, a

high-performance fluorescent dye and organic pigment.

Molecular Structure and Chemical Formula
Perylene Red, identified by the CAS number 123174-58-3, is a complex perylene bisimide

derivative.[1] Its molecular architecture is characterized by a planar, polycyclic aromatic

hydrocarbon core derived from perylene tetracarboxylic acid anhydride.[1] This core structure is

functionalized with diisopropylphenyl and phenoxy groups, which contribute to its unique

photophysical properties and solubility in organic solvents.[1]

The chemical identity of Perylene Red is defined by the following:

Molecular Formula: C₇₂H₅₈N₂O₈[1]

IUPAC Name: 2,9-bis[2,6-bis(1-methylethyl)phenyl]-5,6,12,13-tetraphenoxyanthra[2,1,9-

def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetraone[1]

Synonyms: Lumogen Red 300, ROT 300, N,N'-bis(2,6-diisopropylphenyl)-1,6,7,12-

tetraphenoxyperylene-3,4:9,10-tetracarboxdiimide[1][2]
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Physicochemical and Spectroscopic Data
The quantitative properties of Perylene Red are summarized in the table below, providing key

data points for experimental design and application development.

Property Value Reference(s)

Identifiers

CAS Number 123174-58-3 [1]

EC Number 448-660-2 [1]

UNII 1283KGS16D [1]

Molecular Properties

Molecular Weight 1079.24 g/mol [1]

Density 1.3 ± 0.1 g/cm³ [1]

Physical Properties

Melting Point >300°C (decomposes) [1]

Solubility
Soluble in DMSO and

chloroform
[1][3]

Spectroscopic Properties

Absorption Maximum (λmax) 465 nm [1]

Emission Maximum (λmax) 612 nm [1]

Fluorescence Quantum Yield 50% (in silicone matrix) [1]

Experimental Protocols
Synthesis of Perylene Red
The synthesis of Perylene Red and other perylene diimides (PDIs) is typically achieved

through the condensation of a perylene dianhydride with a primary amine. While various

methods exist, a general, solvent-mediated approach is outlined below. This protocol is based

on established synthesis routes for bay-substituted PDIs.
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Materials:

1,6,7,12-Tetrachloro-N,N'-bis(2,6-diisopropylphenyl)perylene-3,4:9,10-tetracarboxylic

bisimide (Chlorinated PDI precursor)

Phenol

Anhydrous Potassium Carbonate (K₂CO₃)

N-methyl-pyrrolidone (NMP)

Ethyl acetate

Anhydrous Sodium Sulfate (Na₂SO₄)

Water

Procedure:

In a 250 mL round-bottom flask, combine the chlorinated PDI precursor (1.7 g, 2 mmol),

phenol (1.6 mL, 16 mmol), and powdered anhydrous K₂CO₃ (1.1 g, 8 mmol) in NMP (60 mL).

[4]

Stir the mixture under an inert argon atmosphere.[4]

Heat the reaction mixture to 90°C and maintain this temperature overnight under a nitrogen

atmosphere.[4]

After the reaction is complete, allow the mixture to cool to room temperature.[4]

Pour the reaction liquid into water and extract the product with ethyl acetate.[4]

Combine the organic layers and dry them over anhydrous Na₂SO₄.[4]

Evaporate the solvent under vacuum to yield the crude Perylene Red product.[4]

Further purification can be achieved through column chromatography.
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A generalized workflow for the synthesis of Perylene Diimides is illustrated in the diagram

below.

Synthesis Workflow for Perylene Diimides

Perylene Dianhydride Precursor

Condensation Reaction
(Solvent, Heat, Catalyst)

Primary Amine

Crude Perylene Diimide Product

Purification
(e.g., Column Chromatography)

Pure Perylene Diimide

Click to download full resolution via product page

A generalized workflow for the synthesis of Perylene Diimides.

Analytical Methods
The characterization of Perylene Red can be performed using standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to confirm

the molecular structure.

Mass Spectrometry (MS): High-resolution mass spectrometry can verify the molecular weight

and elemental composition.
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UV-Visible Spectroscopy: To determine the absorption spectrum and confirm the λmax.

Fluorescence Spectroscopy: To measure the emission spectrum and determine the

fluorescence quantum yield.

Biological and Therapeutic Potential
Perylene diimide derivatives, including Perylene Red, are gaining attention for their potential in

various biomedical applications due to their unique optical properties and biocompatibility.[5]

Photodynamic Therapy (PDT)
PDT is a treatment modality that utilizes a photosensitizing agent, light, and oxygen to induce

cell death.[6] PDI derivatives are being explored as photosensitizers for PDT.[5] The general

mechanism involves the administration of the photosensitizer, which is preferentially taken up

by cancer cells.[6] Upon irradiation with light of a specific wavelength, the photosensitizer is

excited and transfers energy to molecular oxygen, generating reactive oxygen species (ROS)

that are toxic to the cells.[7]

The diagram below illustrates the fundamental principle of Photodynamic Therapy.
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Mechanism of Photodynamic Therapy (PDT)

Photosensitizer
(e.g., Perylene Diimide)

Light Activation
(Specific Wavelength)

Administration to target cells

Excited Photosensitizer

Reactive Oxygen Species (ROS)
(e.g., Singlet Oxygen)

Energy Transfer

Molecular Oxygen (O₂)

Cell Death
(Apoptosis/Necrosis)

Induces oxidative stress

Click to download full resolution via product page

The fundamental principle of Photodynamic Therapy.

Bioimaging and Cellular Labeling
The strong fluorescence and high photostability of Perylene Red and its derivatives make

them suitable candidates for use as fluorescent probes in cellular imaging.[5][8] Modifications

to the PDI structure can enhance water solubility, facilitating their use in biological systems for

applications such as live-cell imaging and targeted organelle visualization.[5]

Antimicrobial and Anticancer Activity
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Some PDI derivatives have been reported to possess antibacterial, antifungal, and anticancer

properties.[8] Naturally occurring PDI derivatives like hypericin have demonstrated inhibitory

activity against bacteria.[8] While specific studies on the antimicrobial and anticancer activities

of the Perylene Red with CAS number 123174-58-3 are not extensively detailed, the broader

class of PDI compounds shows promise in these therapeutic areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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